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Compound Focus: (3S,5R)-fluvastatin sodium

CAS No.: 93957-55-2

Cat. No.: S528234

Get Quote

Preparation of Fluvastatin Sodium Stock Solutions

The table below summarizes key data for the (3S,5R) enantiomer and the racemic mixture of fluvastatin

sodium from supplier specifications [1] [2] [3].

Property
(3S,5R)-Fluvastatin
sodium

Fluvastatin sodium (Racemic Mixture)

Molecular Formula C₂₄H₂₅FNNaO₄ [2] C₂₄H₂₅FNNaO₄ [3] [4] [5]

Molecular Weight 433.45 g/mol [2] 433.45 g/mol [3] [4] [5]

Purity 98.16% [2] ≥98% [3] [5]

Recommended Solvent DMSO [2] DMSO, Water [3] [4] [5]

Reported Solubility in
DMSO

50 mg/mL (115.35 mM)

[2]

87 mg/mL (200.71 mM) [4] to 100 mM [3]

Reported Solubility in
Water

Information missing 10 mg/mL (23.07 mM) [3] to 38 mg/mL

(87.66 mM) [4]
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Property
(3S,5R)-Fluvastatin
sodium

Fluvastatin sodium (Racemic Mixture)

Storage Conditions -20°C, sealed, dry [2] -20°C, desiccated [3] [5]

Experimental Protocol for In Vitro Stock Solution
Preparation

This protocol is adapted from general supplier instructions for handling fluvastatin sodium [1] [2] [4].

Materials

(3S,5R)-Fluvastatin sodium powder [2]

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened is recommended [1] [2]
Analytical balance

Micropipettes and sterile pipette tips
Sterile microcentrifuge tubes or glass vials

Step-by-Step Procedure

Calculation: Determine the mass of compound needed for your desired stock solution concentration

and volume. For example, to prepare 1 mL of a 50 mg/mL stock solution, you would require 50 mg of
(3S,5R)-fluvastatin sodium.

Weighing: Accurately weigh the calculated mass of the compound and transfer it to a sterile
microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the final concentration
and volume. For a 50 mg/mL solution, add 1 mL of DMSO to 50 mg of powder [2].

Dissolution: Mix the solution thoroughly by vortexing or gentle sonication in a bath sonicator until the
powder is completely dissolved, resulting in a clear solution.

Aliquoting: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.
Storage: Store aliquots at -20°C in a sealed container protected from moisture. Under these

conditions, the stock solution is typically stable for at least one month [1] [2].
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Critical Notes and Troubleshooting

Solubility Variability: The provided solubility values are guidelines. Actual solubility may vary
between batches. If precipitation occurs, warm the solution slightly and mix gently [4].

Hygroscopic Nature: DMSO is hygroscopic. Using a newly opened bottle and minimizing its
exposure to air prevents water absorption, which can affect the compound's stability and

concentration [1] [2].
In Vitro vs. In Vivo Solutions: The protocol above is for in vitro stock solutions. For in vivo studies,

further dilution in a biocompatible vehicle like saline containing a suspending agent (e.g., 0.5%
carboxymethyl cellulose sodium salt) is necessary [4].

Sterile Filtration: For cell culture work, the stock solution can be sterilized by passing it through a 0.2
µm filter after dissolution.

Biological Activity & Experimental Design

Fluvastatin sodium is a potent, competitive HMG-CoA reductase inhibitor. Here are key parameters to guide

your experimental design [3] [4] [6]:

Primary Target: HMG-CoA reductase [3] [6].

Reported IC₅₀ Values:
8 nM in a cell-free assay [4] [6].

40-100 nM in human liver microsomes [3] [5].
~70 nM for inhibition of vascular smooth muscle cell proliferation [3] [5].

Typical In Vitro Working Concentrations: The effective concentration can range from nanomolar to
low micromolar (e.g., 100 nM to 10 µM) depending on the cell type and assay duration [4].

Key Biological Effects: Inhibits cholesterol synthesis, suppresses vascular smooth muscle cell
proliferation, and exhibits antioxidant activity through the Nrf2 pathway [1] [3] [6].

The following diagram illustrates the experimental workflow for preparing and using fluvastatin sodium

stock solutions:
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Conclusion

Successful experimentation with (3S,5R)-fluvastatin sodium requires careful preparation of stock solutions.

Adhering to the guidelines for solubility, storage, and handling will ensure compound stability and reliable

experimental results. The biological activity can be influenced by the specific assay system, so preliminary

experiments to determine the optimal concentration for your research model are recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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